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Researchers, scientists, and drug development professionals should be aware that detailed
public information regarding the synthesis, comprehensive biological activity, and specific
experimental protocols for the compound CDK2-IN-15 (CAS 1219915-83-9) is not readily
available in peer-reviewed literature or patent databases.

While the compound, chemically identified as N-(4-((4-amino-5-benzoyl-1,3-thiazol-2-
yl)amino)phenyl)methanesulfonamide, is listed by some commercial suppliers as a Cyclin-
Dependent Kinase 2 (CDK2) inhibitor with a reported IC50 of 2.9 yM, a thorough search of
scientific databases and patent libraries did not yield the primary research article or patent
describing its discovery and detailed characterization.

This lack of publicly accessible source data prevents the creation of a comprehensive technical
guide as requested. Specifically, the following critical information is unavailable:

» Detailed Synthesis Protocol: The precise chemical steps, reagents, and conditions required
to synthesize CDK2-IN-15 are not documented in the public domain.

o Comprehensive Biological Data: Beyond a single reported IC50 value, there is no publicly
available data on its selectivity profile against other kinases, its mechanism of action, or its
effects in various cell-based assays (e.g., cell proliferation, apoptosis).
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 In Vivo Studies: Information regarding the pharmacokinetics (absorption, distribution,
metabolism, and excretion) and pharmacodynamics of CDK2-IN-15 in animal models is not
available.

o Specific Experimental Protocols: The detailed methodologies used to determine the reported
IC50 value and any other biological characterizations have not been published.

Without this foundational information, it is not possible to construct the requested in-depth
technical guide, including structured data tables, detailed experimental protocols, and
visualizations of its specific biological impact.

General Information on CDK2 and its Signaling
Pathway

While specific data on CDK2-IN-15 is lacking, the target, Cyclin-Dependent Kinase 2 (CDK2),
is a well-studied protein kinase crucial for cell cycle regulation.

Function of CDK2 in the Cell Cycle:

CDK?2 is a serine/threonine kinase that plays a pivotal role in the G1/S transition and S phase
progression of the cell cycle. Its activity is tightly regulated by the binding of regulatory proteins
called cyclins, specifically cyclin E and cyclin A.

e G1/S Transition: The CDK2/cyclin E complex phosphorylates several key substrates, most
notably the Retinoblastoma protein (Rb). Phosphorylation of Rb leads to the release of the
E2F transcription factor, which in turn activates the transcription of genes required for DNA
replication, thereby committing the cell to enter the S phase.

o S Phase Progression: During the S phase, CDK2 associates with cyclin A. The CDK2/cyclin
A complex is essential for the initiation and elongation of DNA replication and also plays a
role in the DNA damage response.

Regulation of CDK2 Activity:
CDK2 activity is regulated by multiple mechanisms:

» Cyclin Binding: Association with cyclin E or cyclin A is a prerequisite for CDK2 activation.

© 2026 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b15589271/docs?utm_src=pdf-body#in-depth-technical-guide-on-cdk2-in-15-a-note-on-data-availability
https://www.benchchem.com/product/b15589271/docs?utm_src=pdf-body#in-depth-technical-guide-on-cdk2-in-15-a-note-on-data-availability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589271?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

» Phosphorylation: Activating phosphorylation on Threonine 160 by CDK-activating kinase
(CAK) is required for full enzymatic activity. Conversely, inhibitory phosphorylation on
Threonine 14 and Tyrosine 15 by Weel and Mytl kinases inactivates the CDK2 complex.

o CDK Inhibitors (CKIs): Proteins from the INK4 and Cip/Kip families can bind to and inhibit the
activity of CDK/cyclin complexes.

Visualizing the General CDK2 Signaling Pathway

The following diagram illustrates the central role of CDK2 in the G1/S phase transition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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